8-(2-Iodoethyl)-1,4-dioxaspiro[4.5]decane

• CAS No.: 1011296-64-2
• Molecular Formula: C10H17IO2
• Molecular Weight: 296.14 g/mol
• IUPAC Name: 8-(2-iodoethyl)-1,4-dioxaspiro[4.5]decane
• InChI: InChI=1S/C10H17IO2/c11-6-3-9-1-4-10(5-2-9)12-7-8-13-10/h9H,1-8H2
• InChI Key: WRQHDKKNPUWGOD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1CCI)OCCO2

Description

8-(2-Iodoethyl)-1,4-dioxaspiro[4.5]decane is a useful research compound. Its molecular formula is C10H17IO2 and its molecular weight is 296.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Fourth Step: 150.0 g of the compound (13), 274.3 g of triphenylphosphine (Ph3P), 71.3 g of imidazole and 900 mL of toluene were added to a reactor under nitrogen atmosphere, and stirred at 3° C. 255.5 g of iodine was added thereto by dividing into 10 portions at a temperature range of from 3 to 10° C., followed by further stirring at 0° C. for 3 hours. After confirming that the reaction had been completed by GC analysis, a yellow solid thus deposited was filtered off. The filtrate was concentrated, and 400 mL of heptane was added to the resulting residue, followed by filtering off a pale yellow solid thus deposited. The filtrate was concentrated, and the resulting residue was purified by silica gel column chromatography using toluene as eluent, and the solvent was removed by distillation under reduced pressure to obtain 223.9 g of 8-(2-iodoethyl)-1,4-dioxaspiro[4,5]decane (14) as a colorless transparent liquid.